3-allyltetrahydro-2H-pyran-2-one
Cat. No. B8797214
M. Wt: 140.18 g/mol
InChI Key: AKIMEVGXWODVKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08067136B2
Procedure details
9.81 g of tetrahydro-3-(2-propenyl)-2H-pyrane-2-one of interest were prepared in the same manner as in Preparation Example 2Z-5 except that 10.01 g (100.0 mmol) of δ-valerolactone were used instead of β-propiolactone described in Preparation Example 2Z-5.
Identifiers
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REACTION_CXSMILES
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[C:1]1(=[O:7])[O:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[C:8]1(=O)O[CH2:10][CH2:9]1>>[CH2:10]([CH:2]1[CH2:3][CH2:4][CH2:5][O:6][C:1]1=[O:7])[CH:9]=[CH2:8]
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Inputs
Step One
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Name
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Quantity
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10.01 g
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Type
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reactant
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Smiles
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C1(CCCCO1)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CCO1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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described in Preparation Example 2Z-5
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C=C)C1C(OCCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.81 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
